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Compound of Interest

1-Bromo-4-
Compound Name:
(methoxymethoxy)benzene

Cat. No.: B1279410

An In-depth Technical Guide to the Physicochemical Properties of 1-Bromo-4-
(methoxymethoxy)benzene

Introduction

1-Bromo-4-(methoxymethoxy)benzene, also known as 4-bromophenyl methoxymethyl ether,
is an organic compound with the chemical formula CsHoBrO2[1]. It serves as a valuable
intermediate in organic synthesis, particularly in the development of pharmaceuticals and other
complex molecules. Its utility stems from the presence of a bromo group, which is amenable to
various cross-coupling reactions, and a methoxymethyl (MOM) ether, which acts as a stable
protecting group for the phenolic hydroxyl group. This guide provides a comprehensive
overview of its core physicochemical properties, detailed experimental protocols for their
determination, and visual workflows to illustrate key processes.

Physicochemical Properties

The fundamental physical and chemical characteristics of 1-Bromo-4-
(methoxymethoxy)benzene are summarized below. These properties are crucial for its
handling, reaction setup, and purification.
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Property Value Reference
Molecular Formula CsHoBrO:z [1]
Molecular Weight 217.06 g/mol [1]
CAS Number 25458-45-1 [1]
Appearance Colorless liquid [2]
Melting Point 9-10 °C (lit.) [2]
Boiling Point 223 °C (lit.) [2]
Density 1.494 g/mL at 25 °C (lit.) [2]
Refractive Index (n20/D) 1.563-1.565 [2]
Solubility Immiscible in water [2]
Flash Point 94 °C [2]

Experimental Protocols

Accurate determination of physicochemical properties is fundamental in chemical research.
The following sections detail standard laboratory protocols for measuring the key properties of
compounds like 1-Bromo-4-(methoxymethoxy)benzene.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of a substance's purity[3]. The capillary method is a
common and precise technique for this measurement[4].

Methodology:

o Sample Preparation: Ensure the sample is dry and, if solid, finely powdered. A small amount
of the solid is packed into a glass capillary tube (sealed at one end) to a height of 1-2 mm[5]

[6].

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb[5]. This assembly is then placed in a heating apparatus,

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-_methoxymethoxy_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-_methoxymethoxy_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-_methoxymethoxy_benzene
https://www.chembk.com/en/chem/1-Bromo-4-methoxybenzene
https://www.chembk.com/en/chem/1-Bromo-4-methoxybenzene
https://www.chembk.com/en/chem/1-Bromo-4-methoxybenzene
https://www.chembk.com/en/chem/1-Bromo-4-methoxybenzene
https://www.chembk.com/en/chem/1-Bromo-4-methoxybenzene
https://www.chembk.com/en/chem/1-Bromo-4-methoxybenzene
https://www.chembk.com/en/chem/1-Bromo-4-methoxybenzene
https://www.benchchem.com/product/b1279410?utm_src=pdf-body
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.westlab.com/blog/measuring-melting-point
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

such as a Thiele tube or a modern digital melting point apparatus. The heating medium is
typically a high-boiling point oil like paraffin or silicone oil[5].

Heating: The apparatus is heated slowly, at a rate of approximately 1-2 °C per minute, as the
temperature approaches the expected melting point. Constant stirring of the heating bath is
essential to maintain a uniform temperature[5].

Observation and Recording: The melting point range is recorded from the temperature at
which the first drop of liquid appears to the temperature at which the entire sample becomes
a clear liquid[3]. A pure compound typically exhibits a sharp melting range of 0.5-1.0 °C.

Boiling Point Determination (Thiele Tube Method)

This method is suitable for determining the boiling point of small quantities of a liquid[7]. The

boiling point is defined as the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure[8].

Methodology:

Sample Preparation: A small amount (a few milliliters) of the liquid is placed in a small test
tube[8][9].

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with its
open end submerged in the liquid and the sealed end upwards[7][8][9].

Apparatus Setup: The test tube is securely attached to a thermometer. The assembly is then
immersed in a Thiele tube containing a heating oil, ensuring the sample is positioned near
the middle of the oil bath[7].

Heating: The side arm of the Thiele tube is heated gently[7][8]. As the temperature rises, air
trapped in the capillary tube will expand and exit as a slow stream of bubbles.

Observation and Recording: Heating continues until a rapid and continuous stream of
bubbles emerges from the capillary tube[7][8]. At this point, the heat source is removed. The
liquid will begin to cool, and the bubbling will slow down. The boiling point is the temperature
at which the bubbling stops and the liquid is drawn back into the capillary tube[7][8].
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Solubility Determination

Solubility is the maximum amount of a solute that can dissolve in a solvent at a specific
temperature[10]. A systematic approach is often used to characterize a compound's solubility in
various solvents.

Methodology:

« Initial Solvent Test (Water): Place a small, measured amount of the compound (e.g., 25 mg)
into a test tube. Add a small volume of the solvent (e.g., 0.75 mL of water) in portions,
shaking vigorously after each addition[11]. Observe if the compound dissolves completely.

o Miscibility and Further Testing: If the substance dissolves, its miscibility with other solvents
like diethyl ether can be tested to further classify it[11].

e pH-Dependent Solubility: For compounds with acidic or basic functional groups, solubility is
tested in aqueous solutions of different pH, such as 5% HCI and 5% NaHCOs[11]. This helps
determine if the compound is an organic base or a weak/strong organic acid. The solubility of
ionizable drugs is highly dependent on the pKa of the functional group and the pH of the
medium[12].

o Temperature Control: Throughout the experiment, the temperature should be controlled and
recorded, as solubility is temperature-dependent[10][13]. For pharmaceutical applications,
solubility is often measured at 4°C and 37°C[12].

Visualizations: Workflows and Logical Relationships
Synthesis Workflow

The synthesis of 1-Bromo-4-(methoxymethoxy)benzene typically involves the protection of
the hydroxyl group of 4-bromophenol using chloromethyl methyl ether (MOM-CI) in the
presence of a base. This workflow illustrates the key steps.
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Caption: General experimental workflow for the synthesis of 1-Bromo-4-
(methoxymethoxy)benzene.

Melting Point Determination Workflow

This diagram outlines the sequential steps involved in determining the melting point of a solid
compound using the capillary method.
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Caption: Step-by-step workflow for melting point determination via the capillary method.

Solubility Test Logic

This diagram illustrates the decision-making process for classifying an unknown organic
compound based on its solubility in different solvents.
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Caption: Logical decision tree for the classification of organic compounds by solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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